Cas no 1806987-16-5 (Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate)

• Product Name: Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate
• CAS No: 1806987-16-5
• MF: C₈H₅F₂IN₂O₄
• MW: 358.037581205368
• CID: 4894452
• Update Time: 2025-05-23

Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate

• Inchi： 1S/C8H5F2IN2O4/c1-17-8(14)6-4(7(9)10)5(11)3(2-12-6)13(15)16/h2,7H,1H3
• InChI Key： VIVLXEPREWGFHD-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(=O)OC)C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.92621 g/mol
• Monoisotopic Mass: 357.92621 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85
• Molecular Weight: 358.04

Additional information on Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate

Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate (CAS No. 1806987-16-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate, identified by its CAS number 1806987-16-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its versatile applications in the development of novel therapeutic agents. The presence of both difluoromethyl and iodo substituents, coupled with a nitropyridine core, endows it with unique reactivity that makes it indispensable in synthetic organic chemistry.

The structural features of Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate make it an excellent candidate for further functionalization. The difluoromethyl group, known for its stability and electronic properties, is often incorporated into drug molecules to enhance metabolic stability and binding affinity. Meanwhile, the iodo substituent serves as a versatile handle for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These attributes have positioned this compound as a cornerstone in the synthesis of bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various disease pathways. Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate has been employed in the synthesis of inhibitors for enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The nitro group within its structure not only contributes to the electron-deficient nature of the molecule but also offers opportunities for further derivatization through reduction or nucleophilic addition reactions.

The compound's utility extends beyond kinase inhibition. Researchers have leveraged its scaffold to develop novel antimicrobial agents, where the combination of electron-withdrawing groups enhances interactions with bacterial enzymes. Additionally, its application in designing ligands for receptor tyrosine kinases has shown promise in preclinical studies. These findings underscore the importance of Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate as a building block for next-generation therapeutics.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available pyridine derivatives. Key steps include halogenation, nitration, and esterification, each requiring precise control to ensure high yield and purity. Advances in catalytic methods have further refined these processes, making the preparation more efficient and scalable. Such improvements are crucial for meeting the growing demand for high-quality intermediates in drug discovery.

The impact of Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate is not confined to academic research; it has found practical applications in industrial settings as well. Pharmaceutical companies often rely on custom synthesis services to procure this intermediate for large-scale production. The compound's compatibility with various synthetic protocols ensures seamless integration into diverse drug development pipelines.

Looking ahead, the role of Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate is expected to expand as new methodologies emerge. Innovations in flow chemistry and biocatalysis may offer alternative routes to its synthesis, further enhancing accessibility. Moreover, computational modeling and artificial intelligence are being increasingly employed to predict the reactivity and potential applications of such intermediates, thereby accelerating drug discovery efforts.

The versatility of Methyl 3-(difluoromethyl)-4-iodo-5-nitropyridine-2-carboxylate underscores its significance in modern pharmaceutical chemistry. Its ability to serve as a versatile scaffold for designing bioactive molecules continues to drive innovation across multiple therapeutic areas. As research progresses, this compound will undoubtedly remain at the forefront of medicinal chemistry endeavors.